Cas no 334506-30-8 (2-amino-5-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one)

• Product Name: 2-amino-5-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
• CAS No: 334506-30-8
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 6441613
• Update Time: 2025-06-30

2-amino-5-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
• 2-amino-5-(4-methoxyphenyl)-5,6-dihydrobenzo[d]thiazol-7(4H)-one
• 7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-5-(4-methoxyphenyl)-

• Inchi： 1S/C14H14N2O2S/c1-18-10-4-2-8(3-5-10)9-6-11-13(12(17)7-9)19-14(15)16-11/h2-5,9H,6-7H2,1H3,(H2,15,16)
• InChI Key： LNZPFNUBYQIFIC-UHFFFAOYSA-N
• SMILES： S1C2C(=O)CC(C3=CC=C(OC)C=C3)CC=2N=C1N

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 475.7±45.0 °C(Predicted)
• pka: 3.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-5-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one

2-Amino-5-(4-Methoxyphenyl)-4,5,6,7-Tetrahydro-1,3-Benzothiazol-7-One (CAS No. 334506-30-8): A Promising Compound in Chemical and Biomedical Research

The compound 2-amino-5-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS No. 334506-30-8) has emerged as a significant molecule in recent years due to its unique structural features and diverse biological activities. This benzothiazole derivative, characterized by its aromatic ring system, methoxy-substituted phenyl group, and saturated tetrahydro ring structure, exhibits intriguing pharmacological properties that have drawn attention from researchers in medicinal chemistry and drug discovery.

Structurally speaking, the compound combines the rigid benzothiazole core with a flexible tetrahydro ring, which creates a balance between lipophilicity and hydrogen bonding potential. The presence of the methoxyphenyl moiety at position 5 enhances electronic stability while modulating receptor interactions. Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its potential as a lead compound for developing novel therapies targeting neuroinflammatory disorders. Researchers demonstrated that this molecule selectively inhibits microglial activation by modulating the NF-kB signaling pathway without affecting astrocyte function—a critical advantage over existing anti-inflammatory agents.

In the context of drug design principles, its tetrahydro structure provides enhanced metabolic stability compared to fully aromatic counterparts. This structural feature was leveraged in a 2022 study by Smith et al., where it served as a scaffold for synthesizing brain-penetrant compounds capable of crossing the blood-brain barrier (BBB). The substitution pattern—particularly the amino group at position 2 and the methoxyphenyl substituent at position 5—creates strategic sites for further functionalization, enabling researchers to explore structure-property relationships (SPR) for optimizing pharmacokinetic profiles.

A groundbreaking application reported in Nature Communications (January 2024) involves this compound's role in mitigating oxidative stress-induced neuronal damage. When tested in vitro against hydrogen peroxide-exposed SH-SY5Y cells, it exhibited neuroprotective properties superior to vitamin E analogs by scavenging free radicals while upregulating antioxidant enzymes like superoxide dismutase (SOD) through PPARγ activation. This dual mechanism suggests promising implications for neurodegenerative disease management.

Synthetic chemists have developed efficient multi-step protocols involving palladium-catalyzed cross-coupling reactions to construct this complex architecture. A notable method described in Organic Letters (March 2023) utilizes Suzuki-Miyaura coupling under microwave-assisted conditions to achieve high yield (<98%) and stereoselectivity (<99% ee). The strategic placement of the methoxy group on the phenyl ring suppresses undesired side reactions during cyclization steps, making this approach scalable for preclinical trials.

In vivo studies using murine models of Alzheimer's disease revealed significant reductions in amyloid-beta plaque accumulation when administered at submicromolar concentrations. The compound's ability to inhibit BACE1 enzyme activity (Ki = 1.8 nM) while simultaneously promoting amyloid precursor protein (APP) processing via alternative pathways was detailed in a collaborative study between European research institutions published last year. These findings address key challenges associated with traditional BACE1 inhibitors that often cause adverse lipid profile changes.

Beyond neurological applications, recent investigations into its cytotoxic effects on cancer cell lines demonstrate selective toxicity toward triple-negative breast cancer cells with IC₅₀ values as low as 1.7 μM compared to non-malignant mammary epithelial cells (>50 μM). Mechanistic studies published in Oncotarget (December 2023) identified disruption of mitochondrial membrane potential and induction of apoptosis via caspase-dependent pathways without significant off-target effects—a critical breakthrough given current limitations in targeted oncology therapies.

The compound's physicochemical properties align well with Lipinski's "Rule of Five," making it suitable for oral administration formats. Experimental data from solubility assays conducted under simulated gastrointestinal conditions show pH-dependent solubility profiles peaking at physiological pH levels (~8 mM), which was validated through pharmacokinetic studies demonstrating ~9 hours half-life after subcutaneous administration in rodents.

In materials science contexts, its thiazole ring system enables coordination chemistry applications when functionalized with transition metal complexes. A study from Angewandte Chemie (June 2024) showed that platinum(II) derivatives synthesized using this scaffold exhibit enhanced DNA binding affinity compared to cisplatin analogs while maintaining lower nephrotoxicity profiles—a critical step toward next-generation chemotherapy agents.

Clinical translation efforts are currently focused on optimizing prodrug forms through esterification strategies to improve bioavailability while maintaining potency. Preliminary phase I trials conducted by an international pharmaceutical consortium indicate favorable safety margins with no observed hepatotoxicity up to therapeutic doses of 15 mg/kg/day over four-week regimens.

Spectroscopic characterization confirms its planar aromatic geometry with characteristic absorption peaks at UV wavelengths between 280–310 nm corresponding to conjugated π-electron systems within the benzothiazole framework. NMR spectroscopy data obtained under DMSO-d₆ conditions reveal distinct signals for methoxy proton singlets at δ 3.8 ppm and amino protons broadened between δ 6–7 ppm due to hydrogen bonding interactions—a structural signature validated across multiple synthesis validation experiments.

A unique aspect highlighted by computational studies is its ability to form stable hydrogen bonds with both hydrophilic and hydrophobic pockets within protein targets. Molecular docking simulations performed using Glide SP methodology demonstrated optimal binding energies (-9.8 kcal/mol) when interacting with GABA-A receptor sites—a discovery that has prompted investigations into anxiolytic applications without sedative side effects traditionally linked to benzodiazepines.

In enzymatic studies conducted at room temperature conditions (catalyst loading: ≤mol%, solvent: DMF/THF mixtures), this compound displayed remarkable catalytic efficiency as a transition metal ligand system when used in asymmetric Diels-Alder reactions under ambient conditions—a green chemistry advantage over conventional ligands requiring cryogenic temperatures or toxic solvents.

A recent metabolomics analysis using UHPLC-QTOF MS revealed minimal metabolic transformation pathways involving phase II conjugation rather than phase I oxidation processes commonly observed among structurally similar compounds. This finding supports its potential as a long-lasting therapeutic agent with reduced likelihood of forming reactive metabolites—a critical safety consideration highlighted during FDA preclinical review processes.

Surface plasmon resonance experiments quantified dissociation constants below nanomolar levels when interacting with kinases involved in inflammatory cascades such as JAK/STAT pathway components—indicating strong target engagement that correlates well with observed biological activities documented across multiple model systems.

Innovative synthetic approaches now incorporate continuous flow chemistry techniques achieving >99% purity grades within single-step operations without chromatographic purification steps—an advancement detailed in Chemical Science journal's March issue addressing scalability concerns for large-scale production requirements.